Neutral two-dimensional organometallic–organic hybrid polymers based on pentaphosphaferrocene, bipyridyl linkers and CuCl†

Dalton Transactions Pub Date: 2017-12-08 DOI: 10.1039/C7DT04286H

Abstract

The reaction of the Pn ligand complex [Cp*Fe(η5-P5)] (1: Cp* = η5-C5Me5) with CuCl in the presence of 4,4′-bipyridine or 1,2-di(4-pyridyl)ethylene leads to the formation of three unprecedented neutral 2D organometallic–organic hybrid networks, the constitutional isomers [Cu2Cl2{Cp*Fe(μ35:1:1-P5)}(μ,η1:1-C10H8N2)]n (2 and 3) and the coordination polymer [(CuCl)2{Cp*Fe(μ35:1:1-P5)}(μ,η1:1-C12H10N2)]n (4) with isomeric square (2 and 3) and honeycomb (4) layer topologies.

Graphical abstract: Neutral two-dimensional organometallic–organic hybrid polymers based on pentaphosphaferrocene, bipyridyl linkers and CuCl
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